Cas no 5936-28-7 (1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)-)

• Product Name: 1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)-
• CAS No: 5936-28-7
• MF: C₂₁H₂₂ClNO₆
• MW: 419.855485439301
• CID: 381590
• PubChem ID: 197834
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)-
• (+)-B-HYDRASTINE HCL
• 1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]iso...
• 1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (
• HYDRASTINE HYDROCHLORIDE CRYSTALLINE
• (1R,9S)-B-hydrastine hydrochloride
• (S)-6,7-dimethoxy-3-((R)-6-methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-3H-isobenzofuran-1-one,hydrochloride
• HYDRASTINE HCL,(+)-B
• HYDRASTINE HCl,(+)-B-(P)
• HYDRASTINE HYDROCHLORIDE
• HydrastineHCl
• ISOCORYNE HYDROCHLORIDE
• (3S)-6,7-Dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-1(3H)-isobenzofuranone hydrochloride
• (1R,9S)-beta-Hydrastine hydrochloride
• SMR001233238
• 562PDC2I9K
• (3S)-6,7-dimethoxy-3-[(5R)-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one;hydrochloride
• UNII-562PDC2I9K
• 5936-28-7
• Hydrastinhydrochlorid
• beta-Hydrastine hydrochloride
• HYDRASTINE HYDROCHLORIDE [MART.]
• Hydrastine hydrochloride [USP]
• HMS1569F04
• Hydrastine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• CHEMBL1256988
• Hydrastine HCl
• HYDRASTINE HYDROCHLORIDE [MI]
• Prestwick_262
• SCHEMBL1374184
• HYDRASTINE HYDROCHLORIDE [WHO-DD]
• DTXSID40974771
• NS00082618
• Q27261364
• EINECS 227-692-9
• MLS002153888

• Inchi： 1S/C21H21NO6.ClH/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19;/h4-5,8-9,18-19H,6-7,10H2,1-3H3;1H/t18-,19+;/m1./s1
• InChI Key： URBFHJWLYXILMP-VOMIJIAVSA-N
• SMILES： Cl.O1C(C2C(=C(C=CC=2[C@H]1[C@H]1C2C=C3C(=CC=2CCN1C)OCO3)OC)OC)=O

Computed Properties

• Exact Mass: 419.11400
• Monoisotopic Mass: 419.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 601
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• Melting Point: 115°C
• Boiling Point: 548.8°C at 760 mmHg
• Flash Point: 285.7°C
• PSA: 66.46000
• LogP: 3.61310
• Specific Rotation: D17 +127° (c = 4 in dil HCl)

1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)- Security Information

• Hazardous Material transportation number：UN 1544
• Hazard Category Code： 22
• Safety Instruction： 36
• RTECS：MU6125000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines Phthalide isoquinolines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines